Cas no 923682-24-0 (1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide)

• Product Name: 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• CAS No: 923682-24-0
• CID: 4665193
• Update Time: 2025-06-11

1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,3-DIMETHYL-2,4-DIOXO-1,2,3,4-TETRAHYDROPYRIMIDINE-5-SULFONAMIDE
• 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

Additional information on 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

Introduction to 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS No. 923682-24-0)

1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide, identified by its CAS number 923682-24-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine sulfonamide class, a structural motif known for its broad spectrum of biological activities. The unique arrangement of functional groups in its molecular structure—comprising a dioxo group, dimethyl substituents, and a sulfonamide moiety—makes it a promising candidate for further exploration in drug discovery and development.

The significance of 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide is underscored by its potential applications in addressing various therapeutic challenges. Recent advancements in chemical biology have highlighted the importance of sulfonamide derivatives in modulating biological pathways associated with inflammation, cancer, and infectious diseases. The compound’s ability to interact with biological targets at the molecular level has positioned it as a subject of intense study among researchers aiming to develop novel therapeutic agents.

One of the most compelling aspects of this compound is its structural versatility. The presence of both electrophilic and nucleophilic centers allows for diverse chemical modifications, enabling the synthesis of analogs with tailored pharmacological properties. In particular, the sulfonamide group is a well-known pharmacophore that enhances binding affinity and metabolic stability in drug candidates. This feature has been exploited in several high-throughput screening campaigns to identify compounds with potential therapeutic value.

Recent studies have demonstrated that derivatives of pyrimidine sulfonamides exhibit inhibitory activity against enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are critical in DNA synthesis and repair. Given the role these enzymes play in various diseases, including cancer and bacterial infections, 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide represents a valuable scaffold for developing targeted therapies. The dimethyl substitution at the 1-position contributes to steric hindrance around the reactive sites, potentially improving selectivity and reducing off-target effects.

The dioxo group at the 2-position introduces polarity and electronic properties that influence solubility and binding interactions. This structural feature has been leveraged to enhance bioavailability and tissue penetration in drug candidates. Additionally, the tetrahydropyrimidine core provides a rigid framework that stabilizes the overall conformation of the molecule, facilitating optimal interactions with biological targets. These characteristics make 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS No. 923682-24-0) an attractive candidate for further medicinal chemistry optimization.

In vitro studies have begun to unravel the mechanistic basis of its biological activity. Preliminary data suggest that this compound exhibits dose-dependent inhibition of specific enzymes linked to metabolic pathways relevant to cancer progression. The sulfonamide moiety appears to play a pivotal role in modulating enzyme activity by forming hydrogen bonds or participating in hydrophobic interactions within the active site. Further investigation is warranted to elucidate detailed mechanisms of action and identify potential side effects or toxicity profiles.

The synthesis of 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies have been employed to ensure regioselectivity and yield optimization. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-assisted cyclizations have been particularly useful in constructing the pyrimidine scaffold efficiently. These synthetic strategies align with modern pharmaceutical manufacturing practices aimed at scalability and cost-effectiveness.

The compound’s physicochemical properties have been thoroughly characterized to assess its suitability for formulation development. Parameters such as solubility profile in common solvents (e.g., water-miscible organic solvents), stability under various storage conditions (temperature and humidity), and compatibility with excipients are critical considerations for clinical translation. Preliminary results indicate favorable solubility characteristics that could facilitate formulation into oral or injectable dosage forms.

Regulatory considerations are an essential aspect when evaluating new chemical entities like 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS No. 923682-24-0). Compliance with Good Manufacturing Practices (GMP) ensures consistent quality control throughout production processes. Additionally， toxicological assessments are being conducted to establish safe exposure limits and identify any potential hazards associated with prolonged use or high concentrations.

The future direction of research on this compound includes exploring its potential as an antiviral agent or immunomodulator. The pyrimidine scaffold is known for its ability to mimic natural nucleosides， raising possibilities for interference with viral replication cycles or modulation of immune responses。 Collaborative efforts between academic institutions， pharmaceutical companies， and biotech firms are expected to accelerate progress toward clinical trials if promising preclinical data emerges。

In conclusion， 1，3-dimethyl—2，4-dioxo—1，2，3，4-tetrahydropyrimidine—5-sulfonamide represents a structurally intriguing molecule with significant therapeutic potential。 Its unique combination of functional groups makes it an excellent candidate for further exploration in drug discovery programs。 As research advances， this compound may emerge as a key player in addressing unmet medical needs across multiple disease areas。 Continued investigation into its biological activities、 synthetic pathways， regulatory compliance will be crucial steps toward realizing its full pharmaceutical promise。